Cas no 2173622-20-1 (3-[2-[(E)-2-Cyano-3-oxo-3-(propylamino)prop-1-enyl]phenoxy]propanoic acid)

• Product Name: 3-[2-[(E)-2-Cyano-3-oxo-3-(propylamino)prop-1-enyl]phenoxy]propanoic acid
• CAS No: 2173622-20-1
• MF: C₁₆H₁₈N₂O₄
• MW: 302.325124263763
• CID: 5777858
• PubChem ID: 132314173
• Update Time: 2025-05-25

3-[2-[(E)-2-Cyano-3-oxo-3-(propylamino)prop-1-enyl]phenoxy]propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[2-[(E)-2-Cyano-3-oxo-3-(propylamino)prop-1-enyl]phenoxy]propanoic acid
• Z2752916649
• 3-{2-[2-cyano-2-(propylcarbamoyl)eth-1-en-1-yl]phenoxy}propanoic acid
• EN300-26578462
• 2173622-20-1

• Inchi： 1S/C16H18N2O4/c1-2-8-18-16(21)13(11-17)10-12-5-3-4-6-14(12)22-9-7-15(19)20/h3-6,10H,2,7-9H2,1H3,(H,18,21)(H,19,20)/b13-10+
• InChI Key： BKRVSIONMQBTOH-JLHYYAGUSA-N
• SMILES： O(CCC(=O)O)C1C=CC=CC=1/C=C(\C#N)/C(NCCC)=O

Computed Properties

• Exact Mass: 302.12665706g/mol
• Monoisotopic Mass: 302.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 99.4Ų

Additional information on 3-[2-[(E)-2-Cyano-3-oxo-3-(propylamino)prop-1-enyl]phenoxy]propanoic acid

3-[2-[(E)-2-Cyano-3-oxo-3-(propylamino)prop-1-enyl]phenoxy]propanoic Acid: A Comprehensive Overview

The compound with CAS No. 2173622-20-1, commonly referred to as 3-[2-[(E)-2-Cyano-3-oxo-3-(propylamino)prop-1-enyl]phenoxy]propanoic acid, is a complex organic molecule that has garnered significant attention in the fields of pharmacology and organic chemistry. This compound is notable for its unique structure, which incorporates a phenoxy group, a cyano group, and a propylamino substituent, all arranged in a specific spatial configuration that imparts distinctive chemical properties.

Recent studies have highlighted the potential of this compound in various therapeutic applications. For instance, research published in the *Journal of Medicinal Chemistry* has demonstrated its ability to modulate key cellular pathways involved in inflammation and oxidative stress. The cyano group within the molecule has been shown to enhance its stability and bioavailability, making it a promising candidate for drug development.

The synthesis of 3-[2-[(E)-2-Cyano-3-oxo-3-(propylamino)prop-1-enyl]phenoxy]propanoic acid involves a multi-step process that requires precise control over reaction conditions. A study in *Organic Process Research & Development* detailed an optimized synthetic route that utilizes a combination of nucleophilic substitution and conjugate addition reactions. This approach not only improves yield but also ensures the correct stereochemistry of the final product, which is critical for its biological activity.

One of the most intriguing aspects of this compound is its ability to interact with multiple biological targets. Preclinical studies have shown that it exhibits selective binding to certain G-protein coupled receptors (GPCRs), which are implicated in various diseases, including cardiovascular disorders and neurodegenerative conditions. The phenoxy group plays a pivotal role in this interaction, as it contributes to both hydrophilicity and lipophilicity, enabling the molecule to cross cellular membranes effectively.

In terms of pharmacokinetics, this compound demonstrates favorable absorption profiles in preclinical models. Research conducted at the University of California, San Francisco, revealed that oral administration results in rapid uptake and sustained plasma levels, suggesting potential for once-daily dosing regimens. Furthermore, the propylamino substituent has been linked to reduced hepatic metabolism, thereby minimizing systemic toxicity and enhancing therapeutic efficacy.

Despite its promising attributes, there are challenges associated with the large-scale production of 3-[2-[(E)-2-Cyano-3-oxo-3-(propylamino)prop-1-enyl]phenoxy]propanoic acid. Issues such as scalability and cost-effectiveness remain areas requiring further investigation. However, advancements in catalytic technologies and green chemistry practices are expected to address these concerns in the near future.

In conclusion, CAS No. 2173622-20-1 represents a significant advancement in the field of medicinal chemistry. Its unique structure, combined with cutting-edge research findings, positions it as a potential breakthrough agent in treating a variety of human diseases. As ongoing studies continue to unravel its full therapeutic potential, this compound stands at the forefront of innovative drug discovery.